Cas no 1228569-82-1 ((2S)-2-amino-2-[2-(trifluoromethyl)phenyl]acetic acid)

• Product Name: (2S)-2-amino-2-[2-(trifluoromethyl)phenyl]acetic acid
• CAS No: 1228569-82-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 2184471
• PubChem ID: 1501938
• Update Time: 2023-08-30

(2S)-2-amino-2-[2-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-[2-(trifluoromethyl)phenyl]acetic acid
• (S)-2-amino-2-(2-(trifluoromethyl)phenyl)aceticacidhydrochloride
• AKOS015926577
• 1228569-82-1
• (S)-2-AMINO-2-(2-(TRIFLUOROMETHYL)PHENYL)ACETIC ACID
• (S)-2-amino-2-(2-(trifluoromethyl)phenyl)acetic acid hydrochloride

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)6-4-2-1-3-5(6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m0/s1
• InChI Key： WSMXFJGWNKBPHC-ZETCQYMHSA-N
• SMILES： FC(C1C=CC=CC=1[C@@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų